Cas no 338962-11-1 (4-Methylbenzenecarbaldehyde N-5,7-bis(trifluoromethyl)1,8naphthyridin-2-ylhydrazone)

• Product Name: 4-Methylbenzenecarbaldehyde N-5,7-bis(trifluoromethyl)1,8naphthyridin-2-ylhydrazone
• CAS No: 338962-11-1
• MF: C₁₈H₁₂F₆N₄
• MW: 398.305104255676
• CID: 918524
• PubChem ID: 9662276
• Update Time: 2025-06-08

4-Methylbenzenecarbaldehyde N-5,7-bis(trifluoromethyl)1,8naphthyridin-2-ylhydrazone Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-methyl-, [5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]hydrazone (9CI)
• AKOS005095194
• SMR000125662
• CHEMBL1998291
• N-[(E)-(4-methylphenyl)methylideneamino]-5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-amine
• 7-[(E)-2-[(4-methylphenyl)methylidene]hydrazin-1-yl]-2,4-bis(trifluoromethyl)-1,8-naphthyridine
• HMS575K17
• 5M-016
• 4-methylbenzenecarbaldehyde N-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]hydrazone
• 338962-11-1
• MLS000540404
• 4-Methylbenzenecarbaldehyde N-5,7-bis(trifluoromethyl)1,8naphthyridin-2-ylhydrazone

• Inchi： 1S/C18H12F6N4/c1-10-2-4-11(5-3-10)9-25-28-15-7-6-12-13(17(19,20)21)8-14(18(22,23)24)26-16(12)27-15/h2-9H,1H3,(H,26,27,28)/b25-9+
• InChI Key： DVMZDTONNOJQIA-YCPBAFNGSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C2C=1C=CC(N/N=C/C1C=CC(C)=CC=1)=N2)(F)F

Computed Properties

• Exact Mass: 398.09661537g/mol
• Monoisotopic Mass: 398.09661537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 4-Methylbenzenecarbaldehyde N-5,7-bis(trifluoromethyl)1,8naphthyridin-2-ylhydrazone

Comprehensive Overview of 4-Methylbenzenecarbaldehyde N-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-ylhydrazone (CAS No. 338962-11-1)

4-Methylbenzenecarbaldehyde N-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-ylhydrazone (CAS No. 338962-11-1) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique naphthyridine core and trifluoromethyl substituents, exhibits remarkable properties that make it a subject of ongoing research. Its molecular structure combines a hydrazone linkage with a benzaldehyde derivative, resulting in a versatile scaffold for various applications.

The compound's CAS No. 338962-11-1 is often searched in academic and industrial databases due to its potential in pharmaceutical intermediates and functional materials. Researchers are particularly interested in its electronic properties, which stem from the electron-withdrawing effects of the trifluoromethyl groups. These properties are critical for designing organic semiconductors and fluorescent probes, aligning with the growing demand for advanced materials in optoelectronics and bioimaging.

In recent years, the compound has been explored for its potential in drug discovery, especially as a kinase inhibitor scaffold. The naphthyridine moiety is known to interact with biological targets, making it a valuable building block for anticancer agents and antiviral drugs. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. The hydrazone linkage further enhances its versatility, allowing for facile derivatization and optimization.

From a synthetic perspective, 4-Methylbenzenecarbaldehyde N-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-ylhydrazone is synthesized through a condensation reaction between 4-methylbenzaldehyde and a naphthyridine hydrazine derivative. The reaction typically proceeds under mild conditions, yielding high purity products suitable for further functionalization. This synthetic accessibility has contributed to its popularity in high-throughput screening and combinatorial chemistry.

Environmental and green chemistry considerations are also relevant when discussing this compound. The incorporation of trifluoromethyl groups can influence its biodegradability and toxicity profile, topics frequently searched by sustainability-focused researchers. As the chemical industry shifts toward eco-friendly synthesis, understanding the environmental impact of such compounds becomes paramount.

In summary, 4-Methylbenzenecarbaldehyde N-5,7-bis(trifluoromethyl)1,8-naphthyridin-2-ylhydrazone (CAS No. 338962-11-1) represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and catalysis. Its unique structural features and functional groups make it a valuable tool for addressing contemporary challenges in drug development and advanced material design. As research progresses, this compound is likely to remain a focal point for innovation in these fields.